Cas no 1361777-66-3 (3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl)

• Product Name: 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl
• CAS No: 1361777-66-3
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4999650
• Update Time: 2025-06-12

3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-9-5-4-7(6-10(9)15)8-2-1-3-11(16)12(8)19-13(17)18/h1-6,13H
• InChI Key： DWDHXPAFCDWRKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1OC(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl

Recent Advances in the Study of 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl (CAS: 1361777-66-3)

3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl (CAS: 1361777-66-3) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for the design of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl, highlighting its efficient production via Suzuki-Miyaura cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations. The study also reported preliminary data on its inhibitory effects on specific kinase targets, suggesting potential applications in oncology.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the compound's interactions with cytochrome P450 enzymes were examined. The findings indicated that 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl exhibits moderate inhibitory activity against CYP3A4, a key enzyme involved in drug metabolism. This property could be leveraged to modulate drug-drug interactions in combination therapies.

Further research has explored the compound's potential as a building block for the development of fluorinated bioactive molecules. A study in ACS Chemical Biology (2023) demonstrated its utility in the synthesis of fluorinated analogs of known drugs, enhancing their metabolic stability and bioavailability. The incorporation of fluorine atoms, as seen in 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl, is a common strategy in medicinal chemistry to improve drug-like properties.

Ongoing clinical and preclinical studies are investigating the broader applications of this compound, particularly in the treatment of inflammatory and neoplastic diseases. Early results from in vivo models suggest favorable pharmacokinetic profiles and low toxicity, warranting further exploration. Researchers are also exploring its potential in targeted drug delivery systems, leveraging its unique chemical properties.

In conclusion, 3,4-Dichloro-2'-difluoromethoxy-3'-fluoro-biphenyl (CAS: 1361777-66-3) represents a versatile and promising compound in the realm of chemical biology and drug development. Its synthetic accessibility, coupled with its intriguing biological activities, positions it as a valuable tool for future research. Continued investigations into its mechanisms of action and therapeutic potential are expected to yield significant advancements in the field.